Cas no 2138207-81-3 (3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide)

3-(4-Bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide is a specialized sulfonamide derivative featuring a brominated thiophene and furan scaffold. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromine and sulfonamide functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural complexity offers opportunities for developing novel inhibitors or ligands, particularly in drug discovery. The compound's stability and defined stereochemistry make it suitable for precise synthetic routes. Researchers value it for its potential in exploring structure-activity relationships in pharmacologically relevant frameworks.
3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide structure
2138207-81-3 structure
Product Name:3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide
CAS No:2138207-81-3
MF:C12H14BrNO3S2
MW:364.278460025787
CID:6484277
PubChem ID:165745462
Update Time:2025-10-28

3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2138207-81-3
    • EN300-713107
    • 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide
    • Inchi: 1S/C12H14BrNO3S2/c1-7(2)14-19(15,16)12-9(4-5-17-12)11-6-10(13)8(3)18-11/h4-7,14H,1-3H3
    • InChI Key: CUSRRROWEVKLRL-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC(=C1)C1C=COC=1S(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 362.95985g/mol
  • Monoisotopic Mass: 362.95985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.9Ų

3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide Pricemore >>

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Additional information on 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide

Introduction to 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide (CAS No. 2138207-81-3)

3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide (CAS No. 2138207-81-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromo and methyl substituent on the thiophene ring, along with the furan ring and the N-(propan-2-yl) group, imparts this molecule with distinct chemical and biological characteristics.

The molecular structure of 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide is composed of a furan ring attached to a thiophene ring via a sulfonamide linkage. The presence of the bromo and methyl groups on the thiophene ring adds to the molecule's lipophilicity, which can enhance its ability to cross biological membranes and interact with target proteins. The N-(propan-2-yl) group further contributes to the compound's solubility and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide has also shown promise as an anti-inflammatory agent. A research group at the University of California reported that this compound effectively reduces inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide have been extensively studied to assess its suitability for clinical use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-bromo-5-methylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide in humans. Early-phase trials have reported promising results, with patients showing good tolerance to the drug and significant improvements in disease symptoms. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 3-(4-bromo-5-methylthiophen-2-y l)-N-(propan - 2 - yl )furan - 2 - sulfonamide (CAS No. 2138 207 - 81 - 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.

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